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Cat. No.: B030951 Get Quote

For researchers and scientists in the dynamic field of drug development, ensuring a safe

laboratory environment is paramount. This guide provides essential, immediate safety and

logistical information for handling 2-Hydroxy-4-Methoxybenzaldehyde, a compound

frequently used in the synthesis of various pharmaceutical agents. Adherence to these

protocols is critical for minimizing risk and ensuring the integrity of your research.

Chemical Identifier and Hazard Information

Identifier Value

Chemical Name 2-Hydroxy-4-Methoxybenzaldehyde

CAS Number 673-22-3

Molecular Formula C8H8O3

Hazard Statements

Causes skin irritation, Causes serious eye

irritation, May cause respiratory irritation.[1][2][3]

[4][5]

Signal Word Warning[1][4]
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Personal Protective Equipment (PPE) Requirements
The following table summarizes the necessary personal protective equipment when handling 2-
Hydroxy-4-Methoxybenzaldehyde. It is imperative to use the correct PPE to prevent

exposure and ensure personal safety.

Protection Type Specific Equipment Standards/Notes

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.[1][2][3]

Must conform to appropriate

government standards such as

NIOSH (US) or EN 166 (EU).

[1][2]

Hand Protection
Compatible chemical-resistant

gloves.[2][3]

Gloves must be inspected prior

to use. Use proper glove

removal technique to avoid

skin contact.[1]

Skin and Body Protection
Protective clothing to prevent

skin exposure.[2][6]

Lab coat or other suitable

protective clothing.

Respiratory Protection

Government-approved

respirator (e.g., dust mask type

N95).[3]

Required when workplace

conditions warrant, such as

inadequate ventilation or

potential for dust generation.[2]

Step-by-Step Handling and Emergency Protocols
Proper handling and preparedness for emergencies are crucial. The following sections provide

detailed procedural guidance.

Engineering Controls and Handling Procedures:

Ventilation: Always handle 2-Hydroxy-4-Methoxybenzaldehyde in a well-ventilated area.[1]

[2][6] The use of a fume hood or local exhaust ventilation is strongly recommended to

minimize inhalation of dust or vapors.[1][3][6]

Avoiding Dust Formation: Take measures to avoid the formation of dust and aerosols during

handling.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b030951?utm_src=pdf-body
https://www.benchchem.com/product/b030951?utm_src=pdf-body
https://westliberty.edu/health-and-safety/files/2010/02/2-Hydroxy-4-methoxybenzaldehyde.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB2695303_EN.htm
https://file1.lookchem.com/msds/2009-6/2-Hydroxy-4-methoxybenzaldehyde.pdf
https://westliberty.edu/health-and-safety/files/2010/02/2-Hydroxy-4-methoxybenzaldehyde.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB2695303_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB2695303_EN.htm
https://file1.lookchem.com/msds/2009-6/2-Hydroxy-4-methoxybenzaldehyde.pdf
https://westliberty.edu/health-and-safety/files/2010/02/2-Hydroxy-4-methoxybenzaldehyde.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB2695303_EN.htm
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/hydroxy%20methoxybenzaldehyd.pdf
https://file1.lookchem.com/msds/2009-6/2-Hydroxy-4-methoxybenzaldehyde.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB2695303_EN.htm
https://www.benchchem.com/product/b030951?utm_src=pdf-body
https://westliberty.edu/health-and-safety/files/2010/02/2-Hydroxy-4-methoxybenzaldehyde.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB2695303_EN.htm
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/hydroxy%20methoxybenzaldehyd.pdf
https://westliberty.edu/health-and-safety/files/2010/02/2-Hydroxy-4-methoxybenzaldehyde.pdf
https://file1.lookchem.com/msds/2009-6/2-Hydroxy-4-methoxybenzaldehyde.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/hydroxy%20methoxybenzaldehyd.pdf
https://westliberty.edu/health-and-safety/files/2010/02/2-Hydroxy-4-methoxybenzaldehyde.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

breaks or at the end of the workday.[1][2][3]

Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[2][3] Do not breathe

dust, fumes, gas, mist, vapors, or spray.[1][6]

First-Aid Measures:

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Seek medical attention.[1][2][3]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes.[2]

[3] If skin irritation occurs, get medical advice.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][2]

[3]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with water

and have them drink 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Seek medical attention.[1]

[2]

Accidental Release Measures:

Personal Precautions: Wear appropriate personal protective equipment, including a

respirator, chemical safety goggles, rubber boots, and heavy rubber gloves.[3] Evacuate

personnel to a safe area.[1]
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Containment and Cleaning: Sweep up the spilled material, taking care to avoid generating

dust, and place it in a suitable, closed container for disposal.[1][2][3]

Ventilation and Site Cleaning: Ventilate the area of the spill and wash the spill site after the

material has been collected.[3]

Environmental Precautions: Do not let the product enter drains.[1]

Storage and Disposal Plan
Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents and strong bases.[2][3]

Keep the container tightly closed.[1][2][3]

Disposal:

Dispose of the chemical and its container as hazardous waste.[6]

Consult with an approved waste disposal plant and follow all local, state, and national

regulations.[1][6]

One method of disposal is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[3]

Workflow for Safe Handling of 2-Hydroxy-4-
Methoxybenzaldehyde
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Workflow for Safe Handling of 2-Hydroxy-4-Methoxybenzaldehyde

Preparation & Risk Assessment

Don Personal Protective Equipment (PPE)
- Goggles
- Gloves

- Lab Coat
- Respirator (if needed)

Proceed to handling

Handling Operations
- Use in well-ventilated area (fume hood)

- Avoid dust generation
- Avoid contact with skin and eyes

Enter work area

Storage
- Tightly closed container

- Cool, dry, well-ventilated area

Store unused chemical

Decontamination & Waste Disposal
- Clean work area

- Dispose of waste in designated hazardous waste container

After handling is complete Emergency Procedures (Spill, Exposure)

In case of accident

Doff PPE & Personal Hygiene
- Remove gloves properly
- Wash hands thoroughly

After disposal

After containment & first aid

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 2-Hydroxy-4-Methoxybenzaldehyde.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b030951?utm_src=pdf-body-img
https://www.benchchem.com/product/b030951?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b030951?utm_src=pdf-custom-synthesis
https://westliberty.edu/health-and-safety/files/2010/02/2-Hydroxy-4-methoxybenzaldehyde.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB2695303_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB2695303_EN.htm
https://file1.lookchem.com/msds/2009-6/2-Hydroxy-4-methoxybenzaldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AAA12971&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4-Methoxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4-Methoxybenzaldehyde
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/hydroxy%20methoxybenzaldehyd.pdf
https://www.benchchem.com/product/b030951#personal-protective-equipment-for-handling-2-hydroxy-4-methoxybenzaldehyde
https://www.benchchem.com/product/b030951#personal-protective-equipment-for-handling-2-hydroxy-4-methoxybenzaldehyde
https://www.benchchem.com/product/b030951#personal-protective-equipment-for-handling-2-hydroxy-4-methoxybenzaldehyde
https://www.benchchem.com/product/b030951#personal-protective-equipment-for-handling-2-hydroxy-4-methoxybenzaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b030951?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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